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Compound of Interest

Compound Name: Pyruvate Carboxylase-IN-4

Cat. No.: B15611030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activity of Pyruvate
Carboxylase-IN-4 (also known as Compound 8v), a potent and competitive inhibitor of

Pyruvate Carboxylase (PC). This document summarizes key quantitative data, details

experimental methodologies for its characterization, and visualizes its mechanism of action

within relevant biological pathways.

Core Data Summary
Pyruvate Carboxylase-IN-4 has been identified as a significant inhibitor of Pyruvate

Carboxylase through a structure-based drug design project.[1][2][3] Its inhibitory activity has

been quantified, demonstrating competitive inhibition with respect to pyruvate and mixed-type

inhibition with respect to ATP.[1][3][4]

Parameter Value Substrate Inhibition Type Source

IC50 4.3 ± 1.5 μM Pyruvate Not Applicable [1][3][5]

Ki 0.74 μM Pyruvate Competitive [1][3][4]

Ki 5.2 μM ATP Mixed-Type [4]

Furthermore, Pyruvate Carboxylase-IN-4 has demonstrated selectivity, showing no significant

inhibition of other enzymes such as human carbonic anhydrase II, matrix metalloproteinase-2,
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malate dehydrogenase, or lactate dehydrogenase, highlighting its specificity for Pyruvate

Carboxylase.[1][2][3]

Mechanism of Action and Signaling Pathway
Pyruvate Carboxylase is a crucial mitochondrial enzyme that catalyzes the ATP-dependent

carboxylation of pyruvate to oxaloacetate.[6][7] This reaction is a key anaplerotic process,

replenishing intermediates of the Tricarboxylic Acid (TCA) cycle, and is vital for

gluconeogenesis and lipogenesis.[6][8][9] Pyruvate Carboxylase-IN-4 exerts its inhibitory

effect by targeting the carboxyltransferase (CT) domain of the enzyme, thereby blocking the

transfer of the carboxyl group to pyruvate.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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